Cas no 1013108-54-7 (4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine)
1013108-54-7 structure
Product Name:4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
CAS No:1013108-54-7
MF:C12H21N5
MW:235.328641653061
CID:2124265
Update Time:2023-08-04
4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine Chemical and Physical Properties
Names and Identifiers
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- 4-isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
- DGYSEUOLTWJCNB-UHFFFAOYSA-N
- 4-isopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine
- 4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
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- Inchi: 1S/C12H21N5/c1-9(2)10-8-11(15-12(13)14-10)17-6-4-16(3)5-7-17/h8-9H,4-7H2,1-3H3,(H2,13,14,15)
- InChI Key: DGYSEUOLTWJCNB-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C(C)C)N=C(N)N=2)CCN(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 237
- Topological Polar Surface Area: 58.3
4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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